(3S*,4S*)-1-[(2-ethylpyrimidin-5-yl)methyl]-4-(2-naphthyl)piperidin-3-ol

• IUPAC Name: (3S,4S)-1-[(2-ethylpyrimidin-5-yl)methyl]-4-naphthalen-2-ylpiperidin-3-ol
• InChI: InChI=1S/C22H25N3O/c1-2-22-23-12-16(13-24-22)14-25-10-9-20(21(26)15-25)19-8-7-17-5-3-4-6-18(17)11-19/h3-8,11-13,20-21,26H,2,9-10,14-15H2,1H3/t20-,21+/m0/s1
• InChI Key: ZDIVRWPPXHQGID-LEWJYISDSA-N
• Canonical SMILES: CCC1=NC=C(C=N1)CN2CCC(C(C2)O)C3=CC4=CC=CC=C4C=C3
• Isomeric SMILES: CCC1=NC=C(C=N1)CN2CC[C@H]([C@@H](C2)O)C3=CC4=CC=CC=C4C=C3
• Molecular Formula: C22H25N3O
• Molecular Weight: 347.5 g/mol

Description

(3S*,4S*)-1-[(2-ethylpyrimidin-5-yl)methyl]-4-(2-naphthyl)piperidin-3-ol is a chemical compound that has shown potential in scientific research applications. It is a piperidine-based compound that has been synthesized using different methods.

Mechanism of Action

The mechanism of action of (3S*,4S*)-1-[(2-ethylpyrimidin-5-yl)methyl]-4-(2-naphthyl)piperidin-3-ol involves its binding to the dopamine D2 receptor. This binding leads to the activation of the receptor and subsequent downstream signaling. The compound has been shown to act as a partial agonist, meaning it can activate the receptor to a lesser extent than the full agonist dopamine.
Biochemical and Physiological Effects
The biochemical and physiological effects of (3S*,4S*)-1-[(2-ethylpyrimidin-5-yl)methyl]-4-(2-naphthyl)piperidin-3-ol are still being studied. However, studies have shown that the compound has an effect on dopamine signaling in the brain. This makes it a potential candidate for the treatment of neurological disorders such as schizophrenia and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using (3S*,4S*)-1-[(2-ethylpyrimidin-5-yl)methyl]-4-(2-naphthyl)piperidin-3-ol in lab experiments is its selectivity for the dopamine D2 receptor. This makes it a useful tool for studying the role of this receptor in neurological disorders. However, one of the limitations is the lack of information on its long-term effects on the brain and other organs.

Future Directions

There are several future directions for research on (3S*,4S*)-1-[(2-ethylpyrimidin-5-yl)methyl]-4-(2-naphthyl)piperidin-3-ol. One area of research is to study its effects on other dopamine receptors and other neurotransmitter systems. Another area of research is to investigate its potential use in the treatment of other neurological disorders such as addiction and depression. Additionally, further studies are needed to determine the long-term effects of this compound on the brain and other organs.
Conclusion
In conclusion, (3S*,4S*)-1-[(2-ethylpyrimidin-5-yl)methyl]-4-(2-naphthyl)piperidin-3-ol is a chemical compound that has shown potential in scientific research applications, particularly in the field of neuroscience. Its selectivity for the dopamine D2 receptor makes it a useful tool for studying the role of this receptor in neurological disorders. However, further research is needed to determine its long-term effects on the brain and other organs, as well as its potential use in the treatment of other neurological disorders.

Scientific Research Applications

(3S*,4S*)-1-[(2-ethylpyrimidin-5-yl)methyl]-4-(2-naphthyl)piperidin-3-ol has shown potential in scientific research applications. One of the areas of research where this compound has been studied is in the field of neuroscience. Studies have shown that this compound has an affinity for the dopamine D2 receptor and can act as a partial agonist. This makes it a potential candidate for the treatment of neurological disorders such as schizophrenia and Parkinson's disease.